N-(adamantan-2-yl)prop-2-enamide

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: N-(2-adamantyl)prop-2-enamide
• InChI: InChI=1S/C13H19NO/c1-2-12(15)14-13-10-4-8-3-9(6-10)7-11(13)5-8/h2,8-11,13H,1,3-7H2,(H,14,15)
• InChI Key: XPRPLYWRNZUUHW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1C2CC3CC(C2)CC1C3

Description

N-(adamantan-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of acryloyl chloride (4.52 g, 0.05 mole) in ethyl ether (20 ml) was added dropwise to a stirring mixture of 2-adamantylamine hydrochloride (9.35 g, 0.05 mole) and triethylamine (30.65 ml) in methylene chloride (200 ml) and ethyl ether (200 ml) over a 30 minute period. The solution was stirred for 12 hours, the solid filtered and washed with ethyl ether and the filtrate stripped to an oily material which was taken up in ethyl acetate and hexane and allowed to stand overnight. The solid was filtered, the filtrate concentrated and chilled and the product as an orange solid filtered and dried. The structure was confirmed by NMR.

Synthesis routes and methods II

Procedure details

A solution of acryloyl chloride (4.52 g, 0.05 mole) in ethyl ether (20 ml) was added dropwise to a stirring mixture of 2-adamantylamine hydrochlbride (9.35 g, 0.05 mole) and triethylamine (30.65 ml) in methylene chloride (200 ml) and ethyl ether (200 ml) over a 30 minute period. The solution was stirred for 12 hours, the solid filtered and washed with ethyl ether and the filtrate stripped to an oily material which was taken up in ethyl acetate and hexane and allowed to stand overnight. The solid was filtered, the filtrate concentrated and chilled and the product as an orange solid filtered and dried. The structure was confirmed by NMR.